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Compound of Interest

Compound Name: ARL67156 trisodium hydrate

Cat. No.: B15089040

Essential Safety and Handling Guide for
ARL67156 Trisodium Hydrate

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling ARL67156 trisodium hydrate. It
includes detailed operational and disposal plans to ensure safe and effective use in a
laboratory setting.

Chemical and Physical Properties

ARL67156 trisodium hydrate is a selective NTPDase inhibitor. The following table
summarizes its key quantitative data.
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Property Value

Synonyms FPL 67156 trisodium

] 6-N,N-Diethyl-D-3,y-dibromomethyleneATP
Chemical Name o
trisodium salt

Molecular Weight 785.06 g/mol (anhydrous basis)
Purity >98% (HPLC)

Solubility in Water Soluble to 20 mM

Storage Temperature -20°C

CAS Number 1021868-83-6

Personal Protective Equipment (PPE) and Safety
Precautions

While ARL67156 trisodium hydrate is not classified as a hazardous substance, standard
laboratory safety protocols should be strictly followed.

o Eye Protection: Wear safety glasses or goggles. An eye wash station should be readily
accessible.

e Hand Protection: Wear appropriate chemical-resistant gloves.

o Skin and Body Protection: Wear a lab coat. A safety shower should be available.

o Respiratory Protection: Avoid breathing dust. Ensure adequate ventilation in the work area.
In case of exposure, follow these first-aid measures:

o Eye Contact: Immediately flush eyes with plenty of water.

o Skin Contact: Rinse the affected area thoroughly with water and remove contaminated
clothing.

¢ |nhalation: Move to an area with fresh air.
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 Ingestion: Wash out the mouth with water. Do not induce vomiting.

Operational Plan: Handling and Experimental

Protocol
Storage and Stability

ARL67156 trisodium hydrate should be stored at -20°C.[1][2][3] Stock solutions can be stored
at -20°C for up to one month or at -80°C for up to six months.[2] It is recommended to use
freshly prepared solutions.

Preparation of Stock Solutions

The following is a general protocol for preparing stock solutions of ARL67156 trisodium
hydrate.

Acclimatization: Before opening, allow the vial to warm to room temperature to prevent
condensation.

e Reconstitution: Add the appropriate volume of solvent (e.g., water) to the vial to achieve the
desired concentration. For example, to prepare a 10 mM stock solution from 1 mg of the
compound (with a molecular weight of 785.06 g/mol ), you would add 12.74 pL of solvent.

» Dissolution: Gently swirl or vortex the vial to ensure the powder is fully dissolved.

 Sterilization (if required): For cell-based assays, filter-sterilize the stock solution through a
0.22 um filter.

lllustrative Experimental Protocol: Inhibition of Ecto-
ATPase Activity

This protocol is a representative example based on the use of ARL67156 as an ecto-ATPase
inhibitor in published research.

o Cell Culture: Culture cells of interest (e.g., HEK 293T cells) in an appropriate medium and
conditions.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b15089040?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.nsta.org/blog/laboratory-waste-disposal-safety-protocols
https://www.essex.ac.uk/-/media/documents/sustainability/ls-laboratory-waste-disposal-handbook-2022.pdf
https://www.nsta.org/blog/laboratory-waste-disposal-safety-protocols
https://www.benchchem.com/product/b15089040?utm_src=pdf-body
https://www.benchchem.com/product/b15089040?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15089040?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Preparation of Working Solutions: Dilute the ARL67156 trisodium hydrate stock solution in
the appropriate assay buffer to achieve the desired final concentrations (e.g., 10 uM, 50 uM,
100 uM).

Pre-incubation: Pre-incubate the cells with the ARL67156 working solutions for a specified
period (e.g., 15-30 minutes) at 37°C.

Initiation of Reaction: Add the substrate (e.g., ATP) to initiate the ecto-ATPase reaction.
Incubation: Incubate the reaction mixture for a defined time at 37°C.

Termination of Reaction: Stop the reaction by adding a suitable reagent (e.g., a solution that
denatures the enzyme).

Measurement of Product: Quantify the product of the reaction (e.g., inorganic phosphate or
ADP) using a suitable assay, such as a colorimetric or HPLC-based method.

Data Analysis: Calculate the percentage of inhibition of ecto-ATPase activity at different
concentrations of ARL67156 and determine the IC50 value if required.

Disposal Plan

As ARL67156 trisodium hydrate is not classified as a hazardous material, the following
general guidelines for the disposal of non-hazardous laboratory waste should be followed.
Always adhere to your institution's specific waste disposal policies.

o Agueous Waste: Dilute aqueous solutions of ARL67156 trisodium hydrate can typically be
disposed of down the sanitary sewer with copious amounts of water.[1][4]

Solid Waste: Unused or expired solid ARL67156 trisodium hydrate should be disposed of
in accordance with institutional guidelines for non-hazardous solid chemical waste.[4] This
may involve placing it in a designated container for collection by the environmental health
and safety office.

Contaminated Materials: Labware, gloves, and other materials lightly contaminated with
ARL67156 trisodium hydrate can generally be disposed of in the regular laboratory trash,
provided they are not contaminated with any hazardous substances.[1]
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» Empty Containers: Thoroughly rinse empty containers with water. The rinsate can be
disposed of down the drain. Once clean, deface the label and dispose of the container with
regular laboratory glass or plastic waste.[4]

Visual Workflow Guides
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Safe Handling Workflow for ARL67156 Trisodium Hydrate
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Caption: A flowchart illustrating the safe handling workflow for ARL67156 trisodium hydrate.
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Disposal Decision Tree for ARL67156 Trisodium Hydrate
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Caption: A decision tree for the proper disposal of ARL67156 trisodium hydrate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf
[ncbi.nim.nih.gov]

2. Laboratory Waste Disposal Safety Protocols | NSTA [nsta.org]

3. essex.ac.uk [essex.ac.uk]

4. sfasu.edu [sfasu.edu]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15089040?utm_src=pdf-body-img
https://www.benchchem.com/product/b15089040?utm_src=pdf-body
https://www.benchchem.com/product/b15089040?utm_src=pdf-custom-synthesis
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.nsta.org/blog/laboratory-waste-disposal-safety-protocols
https://www.essex.ac.uk/-/media/documents/sustainability/ls-laboratory-waste-disposal-handbook-2022.pdf
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15089040?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

 To cite this document: BenchChem. [Personal protective equipment for handling ARL67156
trisodium hydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15089040#personal-protective-equipment-for-
handling-arl67156-trisodium-hydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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